Cas no 477554-52-2 (4-butoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide)

• Product Name: 4-butoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide
• CAS No: 477554-52-2
• MF: C₁₉H₂₀N₂O₂S
• MW: 340.439303398132
• CID: 5910488
• PubChem ID: 4187844
• Update Time: 2025-10-30

4-butoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-(2-methylbenzo[d]thiazol-5-yl)benzamide
• Benzamide, 4-butoxy-N-(2-methyl-5-benzothiazolyl)-
• 4-butoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide
• F0882-0352
• AKOS024601484
• CCG-355590
• 477554-52-2

• Inchi： 1S/C19H20N2O2S/c1-3-4-11-23-16-8-5-14(6-9-16)19(22)21-15-7-10-18-17(12-15)20-13(2)24-18/h5-10,12H,3-4,11H2,1-2H3,(H,21,22)
• InChI Key： RDUNIEBNOHGTMC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2SC(C)=NC2=C1)(=O)C1=CC=C(OCCCC)C=C1

Computed Properties

• Exact Mass: 340.12454906g/mol
• Monoisotopic Mass: 340.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 79.5Ų

Additional information on 4-butoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide

4-butoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide (CAS No. 477554-52-2): A Comprehensive Overview

4-butoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide (CAS No. 477554-52-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The molecular structure of 4-butoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide consists of a benzamide core with a butoxy substituent on the para position and an N-linked 2-methyl-1,3-benzothiazole moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various research applications.

Recent studies have highlighted the potential of 4-butoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide in the context of drug discovery and development. One notable area of interest is its activity as a modulator of specific enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are key enzymes involved in signal transduction pathways and cellular processes such as proliferation and apoptosis.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the kinase inhibitory profile of 4-butoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide. The results demonstrated that this compound selectively inhibits the activity of protein kinase C (PKC), a family of serine/threonine kinases implicated in various physiological and pathological conditions. This selective inhibition suggests that 4-butoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide could be a promising lead compound for the development of targeted therapies for diseases associated with aberrant PKC signaling.

Beyond its kinase inhibitory properties, 4-butoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide has also been evaluated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound exhibits significant anti-inflammatory effects by modulating the production of pro-inflammatory cytokines and chemokines. These findings suggest that 4-butoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide could be further explored as a therapeutic agent for managing inflammatory conditions.

The pharmacokinetic properties of 4-butoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for successful drug development. Additionally, preliminary toxicity studies have indicated that 4-butoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide has a low toxicity profile at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 4-butoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide (CAS No. 477554-52-2) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential therapeutic benefits of this compound, paving the way for its future clinical applications.